Cas no 646053-41-0 (3-Pyridinesulfonic acid, 2-amino-, phenyl ester)

• Product Name: 3-Pyridinesulfonic acid, 2-amino-, phenyl ester
• CAS No: 646053-41-0
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 421828
• PubChem ID: 12031711
• Update Time: 2025-04-19

3-Pyridinesulfonic acid, 2-amino-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonic acid, 2-amino-, phenyl ester
• phenyl 2-aminopyridine-3-sulfonate
• 646053-41-0
• DTXSID50476175

• Inchi： 1S/C11H10N2O3S/c12-11-10(7-4-8-13-11)17(14,15)16-9-5-2-1-3-6-9/h1-8H,(H2,12,13)
• InChI Key： ICVBGBUGQBOVQR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1N)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.0413
• Monoisotopic Mass: 250.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• PSA: 82.28